(5alpha)-Estrane-3,17-dione
(5alpha)-Estrane-3,17-dione
Estrane-3,17-dione is a potent inhibitor of isomerase.
Brand Name:
Vulcanchem
CAS No.:
5696-58-2
VCID:
VC20854784
InChI:
InChI=1S/C18H26O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h11,13-16H,2-10H2,1H3
SMILES:
CC12CCC3C(C1CCC2=O)CCC4C3CCC(=O)C4
Molecular Formula:
C18H26O2
Molecular Weight:
274.4 g/mol
(5alpha)-Estrane-3,17-dione
CAS No.: 5696-58-2
Cat. No.: VC20854784
Molecular Formula: C18H26O2
Molecular Weight: 274.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Estrane-3,17-dione is a potent inhibitor of isomerase. |
|---|---|
| CAS No. | 5696-58-2 |
| Molecular Formula | C18H26O2 |
| Molecular Weight | 274.4 g/mol |
| IUPAC Name | 13-methyl-1,2,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C18H26O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h11,13-16H,2-10H2,1H3 |
| Standard InChI Key | CRDKSBHJIGNEOH-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4[C@@H]3CCC(=O)C4 |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4C3CCC(=O)C4 |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4C3CCC(=O)C4 |
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